BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of Ethyl 3-ox0-3-(4-
tetrahydropyranyl)propanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Ethyl 3-ox0-3-(4-
Compound Name:
tetrahydropyranyl)propanoate

Cat. No.: B1344775

An In-depth Technical Guide on the Physical Properties of Ethyl 3-oxo-3-(4-
tetrahydropyranyl)propanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of Ethyl 3-oxo0-3-(4-tetrahydropyranyl)propanoate. The information is compiled
from various chemical data sources to support research, development, and safety assessments
involving this compound.

Chemical Identity

Ethyl 3-o0xo0-3-(4-tetrahydropyranyl)propanoate is a chemical compound with the CAS
number 856414-68-1.[1] It is also referred to as 3-OXO-3-(TETRAHYDRO-PYRAN-4-YL)-
PROPIONIC ACID ETHYL ESTER.[1][2][3]

Summary of Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Ethyl 3-oxo-3-(4-
tetrahydropyranyl)propanoate. It is important to note that some of these values are predicted
and should be confirmed by experimental data where critical.
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Property Value Source
Molecular Formula C10H1604 [1112][3]
Molecular Weight 200.23 g/mol [1][3]
Appearance Colorless to light yellow liquid [1]
Boiling Point 287.7 £ 30.0 °C (Predicted) [1112]
Density 1.101 + 0.06 g/cm? (Predicted) [1]
Flash Point 123.3+24.6 °C [2]
Refractive Index 1.457 [2]

pKa 10.32 + 0.20 (Predicted) [1]
Storage Temperature Room temperature [1]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties listed above
are not available in the public domain. The provided boiling point, density, and pKa values are
based on computational predictions.[1][2] For critical applications, it is recommended to
determine these properties experimentally using standard laboratory procedures such as those
outlined by the OECD Guidelines for the Testing of Chemicals.

Structural and Property Relationships

The following diagram illustrates the central role of the compound's structure in determining its
various properties.
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Ethyl 3-0x0-3-(4-tetrahydropyranyl)propanoate

{Ethyl 3-0x0-3-(4-tetrahydropyranyl)propanoate | C10H1604 | MW: 200.23 g/mol}

Physical Properties hemical Properties

afety Information
[ Appearance ] [ Boling Point ] [ Density ] [ FashPoint_| [ Refractive index | pka signal Word i
[ Colortess to light yellow liquid | [ 287.7 £ 30.0 °C (Predicted) | [ 1101 = 0.06 glem (Prediicted) | 12332246 | | 1.457 ] 10.32 + 0.20 (Predicted) Warning

i

Click to download full resolution via product page
Caption: Key properties of Ethyl 3-oxo0-3-(4-tetrahydropyranyl)propanoate.

Safety and Handling

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,
this compound is associated with the following hazards:

» Signal Word: Warning[1]
e Hazard Statements:
o H315: Causes skin irritation[1]
o H319: Causes serious eye irritation[1]

o H335: May cause respiratory irritation[1]
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e Precautionary Statements:
o P264: Wash skin thoroughly after handling.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

Users should consult the full Safety Data Sheet (SDS) from their supplier for comprehensive
safety and handling information. Standard laboratory practices, including the use of personal
protective equipment (PPE), are recommended when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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